Cas no 1540560-34-6 (1-(3-fluoro-5-methylphenyl)cyclopentan-1-amine)

1-(3-Fluoro-5-methylphenyl)cyclopentan-1-amine is a fluorinated cyclopentylamine derivative characterized by its unique structural features, including a cyclopentyl ring and a substituted phenyl group with fluorine and methyl substituents. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the cyclopentylamine moiety contributes to conformational rigidity, which can be advantageous in drug design. Its well-defined molecular structure makes it suitable for applications in the synthesis of novel therapeutic agents, particularly in the development of CNS-targeted compounds or enzyme modulators.
1-(3-fluoro-5-methylphenyl)cyclopentan-1-amine structure
1540560-34-6 structure
Product Name:1-(3-fluoro-5-methylphenyl)cyclopentan-1-amine
CAS No:1540560-34-6
MF:C12H16FN
MW:193.260546684265
MDL:MFCD23750798
CID:4609123
PubChem ID:79703673
Update Time:2025-05-21

1-(3-fluoro-5-methylphenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Fluoro-5-methylphenyl)cyclopentanamine
    • Cyclopentanamine, 1-(3-fluoro-5-methylphenyl)-
    • 1-(3-Fluoro-5-methylphenyl)cyclopentan-1-amine
    • 1-(3-fluoro-5-methylphenyl)cyclopentan-1-amine
    • MDL: MFCD23750798
    • Inchi: 1S/C12H16FN/c1-9-6-10(8-11(13)7-9)12(14)4-2-3-5-12/h6-8H,2-5,14H2,1H3
    • InChI Key: WCBVUDUFPLIGGJ-UHFFFAOYSA-N
    • SMILES: C1(C2=CC(C)=CC(F)=C2)(N)CCCC1

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 274.5±35.0 °C at 760 mmHg
  • Flash Point: 130.9±13.9 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(3-fluoro-5-methylphenyl)cyclopentan-1-amine Security Information

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Additional information on 1-(3-fluoro-5-methylphenyl)cyclopentan-1-amine

Comprehensive Overview of 1-(3-fluoro-5-methylphenyl)cyclopentan-1-amine (CAS No. 1540560-34-6) and Its Applications

1-(3-fluoro-5-methylphenyl)cyclopentan-1-amine (CAS No. 1540560-34-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopentylamine core and fluoro-methylphenyl substitution, exhibits properties that make it valuable for drug discovery and material science. Researchers are increasingly exploring its potential due to its structural versatility and bioactivity.

The compound's molecular structure features a cyclopentane ring bonded to an amine group, with a 3-fluoro-5-methylphenyl substituent. This configuration contributes to its stability and reactivity, making it a candidate for small-molecule therapeutics. Recent studies highlight its relevance in targeting neurological disorders and inflammatory pathways, aligning with current trends in precision medicine.

In the context of AI-driven drug discovery, 1-(3-fluoro-5-methylphenyl)cyclopentan-1-amine has been flagged in computational screenings for its potential kinase inhibition properties. This aligns with growing interest in machine learning applications for identifying novel bioactive compounds. Its CAS No. 1540560-34-6 is frequently queried in scientific databases, reflecting its prominence in high-throughput screening projects.

From a synthetic chemistry perspective, the compound's fluorine atom enhances its metabolic stability, a feature highly sought after in medicinal chemistry. The methyl group further modulates its lipophilicity, influencing its drug-likeness scores. These attributes are critical for researchers optimizing ADME profiles (Absorption, Distribution, Metabolism, Excretion) in preclinical development.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Innovations in catalytic fluorination techniques have improved the sustainability of its synthesis, addressing concerns about hazardous reagents. This resonates with the broader shift toward eco-friendly synthesis in the chemical industry.

Beyond pharmaceuticals, 1-(3-fluoro-5-methylphenyl)cyclopentan-1-amine is being investigated for applications in advanced materials. Its rigid cyclic structure and functional groups make it a potential building block for polymeric coatings or liquid crystals, areas gaining traction in nanotechnology research.

Analytical challenges associated with this compound, such as chiral separation due to its stereocenter, are actively discussed in chromatography forums. This underscores the importance of analytical method development in characterizing such structurally complex molecules.

In summary, 1-(3-fluoro-5-methylphenyl)cyclopentan-1-amine (CAS No. 1540560-34-6) represents a multifaceted compound bridging drug discovery, materials science, and sustainable chemistry. Its continued study promises to yield insights applicable to diverse scientific domains while addressing contemporary challenges in healthcare innovation and industrial applications.

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